4-butyl-3-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]thio}-4H-1,2,4-benzothiadiazine 1,1-dioxide

• IUPAC Name: 2-[(4-butyl-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]-1-(4-methylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C19H27N3O3S2/c1-3-4-11-22-16-7-5-6-8-17(16)27(24,25)20-19(22)26-14-18(23)21-12-9-15(2)10-13-21/h5-8,15H,3-4,9-14H2,1-2H3
• InChI Key: JXTODROFBPYNRL-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=CC=CC=C2S(=O)(=O)N=C1SCC(=O)N3CCC(CC3)C
• Molecular Formula: C19H27N3O3S2
• Molecular Weight: 409.6 g/mol

Description

The compound “4-butyl-3-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]thio}-4H-1,2,4-benzothiadiazine 1,1-dioxide” is a complex organic molecule that contains several functional groups and rings. The molecule contains a benzothiadiazine ring, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzothiadiazine ring system is a key structural feature.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reagents used. The presence of various functional groups means that it could potentially undergo a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include its size, shape, functional groups, and the presence of any charges.

Scientific Research Applications

Anticancer Activity

• The compound exhibits potential as an anticancer agent. . Further studies explore its mechanism of action and potential clinical applications.

Neurodegenerative Diseases

• 4-butyl-3-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione shows promise in neurodegenerative diseases like Alzheimer’s and Parkinson’s. .

Antimicrobial Properties

• The compound exhibits antibacterial and antifungal activities. .

Synthetic Intermediates

• 4-butyl-3-{[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione serves as an essential intermediate in the synthesis of other biologically active compounds. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many benzothiadiazine derivatives have biological activity and are used in medicine.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with all chemicals, it should be handled with care to avoid exposure.

Future Directions

Future research could involve exploring the synthesis, properties, and potential uses of this compound. This could include investigating its biological activity, as many similar compounds have medicinal properties.